Methyl 4-(2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H16N6O3S/c1-29-20(28)13-4-6-15(7-5-13)22-17(27)12-30-18-9-8-16-23-24-19(26(16)25-18)14-3-2-10-21-11-14/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: BZDWAFMQAHQYKO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CN=CC=C4)C=C2
• Molecular Formula: C20H16N6O3S
• Molecular Weight: 420.4 g/mol

Description

“Methyl 4-(2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate” is a complex organic compound. It contains a triazolopyridazine core, which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and pyridazine. These types of compounds are known for their wide range of applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of similar compounds often involves the use of specific reagents and conditions. For instance, Skryl’nikova et al. reported the synthesis of a related compound by intramolecular cyclization of a triazole-thiol in DMF at 100 °C in the presence of catalytic amounts of a 40% aqueous solution of KOH.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple heterocyclic rings. The compound contains a triazolopyridazine core, which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and pyridazine.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the functional groups present in the molecule. The presence of the triazole and pyridazine rings could potentially allow for a variety of chemical transformations.

Scientific Research Applications

Synthesis of Heterocyclic Systems

• This compound has been utilized as a precursor or reagent in the synthesis of various heterocyclic systems, such as pyrazolo[5,1-c]triazines, isoxazolo[3,4-d]pyrimidine, and pyridine derivatives containing the benzofuran moiety. These systems have shown promising results in various fields, including pharmaceuticals and agrochemicals. The versatility of this compound in synthesizing complex molecular structures highlights its significant role in advancing heterocyclic chemistry and drug discovery processes (Abdelhamid, Fahmi, & Alsheflo, 2012).

Pharmaceutical Research

• In the realm of pharmaceutical research, the compound's derivatives have been explored for their potential biological activities. For instance, the synthesis of new thiazolopyrimidines from derivatives of this compound has been undertaken to assess their antimicrobial and antitumor properties. Some derivatives showed promising antimicrobial activity, though none exhibited significant antitumor effects. This underscores the compound's relevance in developing new antimicrobial agents, which is critical given the rising resistance to existing drugs (Said, Abouzid, Mouneer, Ahmedy, & Osman, 2004).

Molecular Docking and In Vitro Screening

• The compound has also been part of studies involving molecular docking and in vitro screening to identify its binding efficiencies towards specific proteins, which is a crucial step in the drug development process. This approach helps in understanding how derivatives of the compound might interact with biological targets, potentially leading to the discovery of new therapeutic agents with high specificity and efficacy (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Future Directions

Compounds with a triazolopyridazine core are of significant interest in drug design, discovery, and development due to their wide range of potential pharmacological activities. Therefore, future research could focus on exploring the biological activities of this compound and its derivatives, as well as optimizing its synthesis for potential industrial applications.